Cas no 88229-12-3 (Benzamide, N-cyclopropyl-4-methyl-)
88229-12-3 structure
Product Name:Benzamide, N-cyclopropyl-4-methyl-
CAS No:88229-12-3
MF:C11H13NO
MW:175.227022886276
CID:640512
PubChem ID:4123779
Update Time:2025-04-19
Benzamide, N-cyclopropyl-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-cyclopropyl-4-methyl-
- N-cyclopropyl-4-methylbenzamide
- DTXSID30399575
- 88229-12-3
- AKOS003269224
- SCHEMBL241843
-
- Inchi: 1S/C11H13NO/c1-8-2-4-9(5-3-8)11(13)12-10-6-7-10/h2-5,10H,6-7H2,1H3,(H,12,13)
- InChI Key: BRCUSPLHYFOGLC-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C)=CC=1)NC1CC1
Computed Properties
- Exact Mass: 175.099714038g/mol
- Monoisotopic Mass: 175.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 29.1Ų
Benzamide, N-cyclopropyl-4-methyl- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
88229-12-3 (Benzamide, N-cyclopropyl-4-methyl-) Related Products
- 38681-77-5(N-Cyclopropyl 4-Aminobenzamide)
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- 13255-50-0(4-Formyl-N-isopropylbenzamide)
- 2782-40-3(Benzamide, N-butyl-)
- 5440-69-7(N-Isopropylbenzamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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